Cas no 1806327-72-9 (Methyl 4-cyano-3-methyl-5-nitrobenzoate)

• Product Name: Methyl 4-cyano-3-methyl-5-nitrobenzoate
• CAS No: 1806327-72-9
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 4951445
• Update Time: 2023-08-22

Methyl 4-cyano-3-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-methyl-5-nitrobenzoate

• Inchi： 1S/C10H8N2O4/c1-6-3-7(10(13)16-2)4-9(12(14)15)8(6)5-11/h3-4H,1-2H3
• InChI Key： FDDHBGDGOGFVSM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C#N)=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9